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Compound of Interest

Compound Name: RP101075

Cat. No.: B3321049 Get Quote

Providing essential safety and logistical information for the proper disposal of the potent S1PR1

agonist, RP101075, this guide offers procedural, step-by-step instructions to ensure the safety

of laboratory personnel and the protection of the environment. As a trusted partner in research

and development, we aim to provide value beyond the product by being the preferred source

for laboratory safety and chemical handling information.

The proper disposal of any chemical is a critical aspect of laboratory safety and environmental

responsibility. For potent, biologically active compounds such as RP101075, a selective

sphingosine-1-phosphate receptor 1 (S1PR1) agonist and an active metabolite of Ozanimod,

adherence to strict disposal protocols is paramount. While a specific Safety Data Sheet (SDS)

for RP101075 is not publicly available, the precautionary information for its parent compound,

Ozanimod, and general guidelines for the disposal of potent pharmaceutical compounds

provide a framework for safe handling and disposal.

Hazard and Exposure Data
Due to the lack of a specific SDS for RP101075, a conservative approach, treating the

compound as hazardous, is recommended. The following table summarizes known information

for the parent compound, Ozanimod, which should be considered relevant for handling and

disposal of RP101075.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3321049?utm_src=pdf-interest
https://www.benchchem.com/product/b3321049?utm_src=pdf-body
https://www.benchchem.com/product/b3321049?utm_src=pdf-body
https://www.benchchem.com/product/b3321049?utm_src=pdf-body
https://www.benchchem.com/product/b3321049?utm_src=pdf-body
https://www.benchchem.com/product/b3321049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3321049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

GHS Hazard Statements

H372: Causes damage to

organs through prolonged or

repeated exposure.

[1]

H315: Causes skin irritation. [2]

H319: Causes serious eye

irritation.
[2]

H335: May cause respiratory

irritation.
[2]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

[1]

P264: Wash thoroughly after

handling.

P270: Do not eat, drink or

smoke when using this

product.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Toxicity Data

No specific ecotoxicity data

(e.g., LC50, EC50) is readily

available for RP101075 or

Ozanimod. However, non-

clinical studies on Ozanimod

have shown embryofetal

toxicity in animal models,

indicating potent biological

activity at low doses.
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Experimental Protocols: Disposal Procedures for
RP101075
The following step-by-step procedures are based on best practices for the disposal of potent

pharmaceutical compounds and information derived from the SDS of Ozanimod.

1. Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves

(e.g., nitrile).

If handling the solid form and there is a risk of generating dust, a respirator may be

necessary. Work in a well-ventilated area, preferably a chemical fume hood.

2. Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., ethanol or methanol).

Collect the rinsate as hazardous waste.

After decontamination, deface the label on the container before disposing of it as regular

laboratory glass or plastic waste, in accordance with institutional policies.

3. Disposal of Unused or Waste RP101075:

Do not dispose of RP101075 down the drain or in the regular trash.

All waste containing RP101075, including unused solid material, solutions, and contaminated

materials (e.g., pipette tips, weighing paper), must be collected as hazardous chemical

waste.

Use a designated, properly labeled, and sealed waste container. The label should clearly

identify the contents as "Hazardous Waste: RP101075".

4. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.
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If the spill is small and you are trained to handle it, wear appropriate PPE.

For solid spills, carefully sweep or scoop the material into a hazardous waste container.

Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Decontaminate the spill area with a suitable solvent, collecting the decontamination materials

as hazardous waste.

For large spills, or if you are unsure how to proceed, contact your institution's Environmental

Health and Safety (EHS) department immediately.

5. Final Disposal:

All collected hazardous waste containing RP101075 must be disposed of through your

institution's EHS-approved hazardous waste management program.

Follow all federal, state, and local regulations for hazardous waste disposal.

Logical Workflow for RP101075 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of RP101075.
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RP101075 Disposal Workflow
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Caption: Logical workflow for the proper disposal of RP101075.
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe handling and disposal of RP101075, minimizing risks to themselves and

the environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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